Cas no 372-70-3 (6-fluorohexane-1-sulfonyl fluoride)

• Product name: 6-fluorohexane-1-sulfonyl fluoride
• CAS No: 372-70-3
• MF: C₆H₁₂F₂O₂S
• MW: 186.220088005066
• CID: 1482743
• PubChem ID: 9748

6-fluorohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-fluorohexane-1-sulfonyl fluoride
• 1-hexanesulfonyl fluoride, 6-fluoro-
• BRN 1766092
• HEXANESULFONYL FLUORIDE, 6-FLUORO-
• DTXSID00190692
• 6-Fluorohexanesulphonyl fluoride
• 372-70-3

• Inchi： InChI=1S/C6H12F2O2S/c7-5-3-1-2-4-6-11(8,9)10/h1-6H2
• InChI Key： VBDIRKCYFKHOAR-UHFFFAOYSA-N
• SMILES： C(CCCS(=O)(=O)F)CCF

Computed Properties

• Exact Mass: 186.05266
• Monoisotopic Mass: 186.052607
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 1.9

Experimental Properties

• Density: 1.1535 (estimate)
• Boiling Point: 244.6°C at 760 mmHg
• Flash Point: 101.7°C
• Refractive Index: 1.402
• PSA: 34.14